2-[(Pyridin-4-ylmethyl)sulfanyl]pyridine

• IUPAC Name: 2-(pyridin-4-ylmethylsulfanyl)pyridine
• InChI: InChI=1S/C11H10N2S/c1-2-6-13-11(3-1)14-9-10-4-7-12-8-5-10/h1-8H,9H2
• InChI Key: XQQUQBOCMUBAQP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)SCC2=CC=NC=C2
• Molecular Formula: C11H10N2S
• DSSTOX Substance ID: DTXSID60295995
• Molecular Weight: 202.28 g/mol
• CAS No.: 2127-08-4

Description

2-[(Pyridin-4-ylmethyl)sulfanyl]pyridine, also known as P4S, is an organic compound with the molecular formula C11H9NS2. P4S has gained significant attention in the scientific community due to its potential use in medicinal chemistry. The compound has been synthesized using various methods, and its mechanism of action has been studied in detail.

Scientific Research Applications

1. Crystallographic Studies and Synthesis Methods

The compound has been explored for its crystalline properties and synthesis methods. For instance, Lennartson and McKenzie (2011) described the crystallography of a closely related compound, 1,2-bis[(pyridin-2-ylmethyl)sulfanyl]ethane, highlighting its three-dimensional network structure formed through various molecular interactions (Lennartson & McKenzie, 2011). Also, Xiao et al. (2011) synthesized a novel binuclear metallocycle using a similar ligand, emphasizing its potential in creating complex molecular architectures (Jing-mei Xiao et al., 2011).

2. Heterocyclic Chemistry

The compound and its derivatives have been central in the synthesis of various heterocyclic systems, which are crucial in medicinal chemistry. Bassyouni and Fathalla (2013) synthesized sulfanyl pyrimidin-4(3H)-one derivatives using this compound, demonstrating its utility in creating biologically active heterocycles (Bassyouni & Fathalla, 2013).

3. Coordination Chemistry

In coordination chemistry, this compound has been used to form complex structures with metal ions. For example, Chen et al. (2017) reported the synthesis of silver sulfate complexes derived from dipyridyl methylthio ligands with secondary donor sites, showing the compound's versatility in forming coordination polymers (Wen-Hua Chen et al., 2017).

4. Synthesis of Sulfanyl Substituted Compounds

The compound is also used in synthesizing sulfanyl-substituted molecules, which have diverse applications. Li (2012) described the synthesis of 2-chloro-4-(piperidin-1-ylmethyl)pyridine, an intermediate of lafutidine, using a process that involves the compound (Shen Li, 2012).

5. Novel Heterocyclic System Synthesis

Moreover, the compound is integral in synthesizing novel heterocyclic systems. Bondarenko et al. (2016) synthesized 2-{(5-Hydroxy-2-oxo-2H-chromen-4-yl)methyl]sulfanyl}pyridine-3-carbonitrile derivatives, leading to the formation of a unique heterocyclic system [(Светлана П. Бондаренко et al., 2016)